Cas no 76464-50-1 (1-Chloro-4-nitro-2-propoxybenzene)

• Product Name: 1-Chloro-4-nitro-2-propoxybenzene
• CAS No: 76464-50-1
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD21333106
• CID: 1039287
• PubChem ID: 12881603
• Update Time: 2025-11-02

1-Chloro-4-nitro-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-nitro-2-propoxybenzene
• 4-chloro-3-propoxynitrobenzene
• 1-chloro-4-nitro-2-propoxy-benzene
• DTXSID00512214
• AKOS016001061
• BDA46450
• KPMHBSITSXZPAX-UHFFFAOYSA-N
• 76464-50-1
• BS-25969
• CS-0455624
• MFCD21333106
• SCHEMBL1663340
• DB-305721

• MDL： MFCD21333106
• Inchi： 1S/C9H10ClNO3/c1-2-5-14-9-6-7(11(12)13)3-4-8(9)10/h3-4,6H,2,5H2,1H3
• InChI Key： KPMHBSITSXZPAX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.03500
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 3.56020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Chloro-4-nitro-2-propoxybenzene

1-Chloro-4-nitro-2-propoxybenzene (CAS No. 76464-50-1): Properties, Applications, and Market Insights

1-Chloro-4-nitro-2-propoxybenzene (CAS No. 76464-50-1) is an organic compound with significant industrial and research applications. This aromatic compound features a benzene ring substituted with chlorine, nitro, and propoxy groups, making it a versatile intermediate in various chemical syntheses. The chloro-nitro-propoxybenzene derivative is particularly valued for its unique electronic and steric properties, which influence its reactivity and utility in different fields.

The molecular formula of 1-Chloro-4-nitro-2-propoxybenzene is C9H10ClNO3, with a molecular weight of 215.63 g/mol. Its structure combines electron-withdrawing (nitro group) and electron-donating (propoxy group) substituents, creating interesting electronic effects that are exploited in synthetic chemistry. Researchers often search for "synthesis of 1-Chloro-4-nitro-2-propoxybenzene" or "properties of chloro-nitro aromatic compounds" to understand its behavior in reactions.

One of the primary applications of 1-Chloro-4-nitro-2-propoxybenzene is as a building block in the pharmaceutical industry. It serves as a key intermediate in the synthesis of various drug molecules, particularly those targeting specific biological pathways. The compound's nitro group can be easily reduced to an amine, allowing for further functionalization, while the propoxy group provides steric bulk that can influence drug-receptor interactions.

In material science, 1-Chloro-4-nitro-2-propoxybenzene finds use in the development of advanced polymers and liquid crystals. The compound's ability to modify electronic properties makes it valuable for creating materials with specific optical or electrical characteristics. Recent searches for "nitro-aromatic compounds in material science" and "functionalized benzene derivatives for electronics" reflect growing interest in these applications.

The agrochemical industry also utilizes 1-Chloro-4-nitro-2-propoxybenzene as an intermediate in the production of certain crop protection agents. Its structural features contribute to the biological activity of resulting compounds, particularly in pest control formulations. Questions like "role of chloro-nitro compounds in agrochemicals" are increasingly common in technical discussions.

From a synthetic chemistry perspective, 1-Chloro-4-nitro-2-propoxybenzene offers several interesting reaction pathways. The chloro substituent can participate in nucleophilic aromatic substitution reactions, while the nitro group can be reduced or participate in various condensation reactions. These properties make it a valuable tool for organic chemists designing complex molecular architectures.

Environmental considerations regarding nitro-aromatic compounds have led to increased research into their degradation pathways and ecological impact. While 1-Chloro-4-nitro-2-propoxybenzene itself has specific industrial uses, understanding its environmental fate is crucial for sustainable chemistry practices. Searches for "biodegradation of nitro-aromatic compounds" and "green chemistry approaches to aromatic derivatives" highlight this concern.

The global market for 1-Chloro-4-nitro-2-propoxybenzene reflects its importance as a specialty chemical. With growing demand in pharmaceutical and material science applications, manufacturers are focusing on efficient synthesis methods and quality control measures. Industry professionals often search for "suppliers of 1-Chloro-4-nitro-2-propoxybenzene" and "purity standards for aromatic intermediates" when sourcing this compound.

Analytical characterization of 1-Chloro-4-nitro-2-propoxybenzene typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods verify the compound's purity and identity, which are critical for research and industrial applications. The "spectroscopic analysis of substituted benzenes" is a common search term among analytical chemists working with this class of compounds.

Safety considerations for handling 1-Chloro-4-nitro-2-propoxybenzene include standard laboratory precautions for aromatic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this chemical. Occupational health searches often include terms like "safe handling of nitro-aromatic compounds" and "storage conditions for chloro-substituted benzenes".

Recent advances in synthetic methodology have improved the efficiency of producing 1-Chloro-4-nitro-2-propoxybenzene and similar compounds. Catalytic processes and green chemistry approaches are reducing environmental impact while maintaining high yields. Researchers are particularly interested in "catalytic synthesis of functionalized benzenes" and "atom-economic routes to nitro-aromatics".

The future outlook for 1-Chloro-4-nitro-2-propoxybenzene appears positive, with expanding applications in multiple industries. As specialty chemicals gain importance in advanced manufacturing and drug development, demand for well-characterized intermediates like this compound is expected to grow. Market analysts frequently search for "growth trends in aromatic intermediates" and "emerging applications of substituted benzenes".

In conclusion, 1-Chloro-4-nitro-2-propoxybenzene (CAS No. 76464-50-1) represents an important class of aromatic compounds with diverse applications. Its unique combination of substituents makes it valuable for pharmaceutical, material science, and agrochemical applications. As research continues to uncover new uses for such functionalized benzene derivatives, their role in advanced chemistry and industry is likely to expand further.